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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
dodecene, a linear alpha-olefin with significant applications in various industrial and research
fields. The information is presented to meet the needs of researchers, scientists, and
professionals in drug development, with a focus on clarity, detail, and practical application.

Core Physical Properties of 1-Dodecene

1-Dodecene is a colorless liquid with a mild, pleasant odor.[1][2][3] It is an unsaturated
hydrocarbon with the chemical formula C12H24 and is classified as an alkene.[1] Its physical
characteristics are crucial for its handling, application, and in the design of processes where it
is used as a raw material or intermediate.

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of 1-dodecene,
compiled from various reputable sources.

Table 1: General and Thermal Properties
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Property Value Units
Molecular Weight 168.32 g/mol
Boiling Point 213 - 216 °C
Melting Point -35 °C
Flash Point (Closed Cup) 76 -77 °C
Autoignition Temperature 255 °C
Sources:[1][4][5][6][7]
Table 2: Density and Optical Properties
Property Value Units
Density (at 20°C) 0.758 g/mL
Vapor Density (air=1) 5.8 -
Refractive Index (n20/D) 1.429 -
Sources:[4]
Table 3: Vapor Pressure and Solubility
Property Value Units
Vapor Pressure (at 20°C) 0.2 mmHg
Solubility in Water Insoluble -

Solubility in Organic Solvents

Soluble in ethanol, ether,

acetone

Sources:[1][3][4][5]
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Experimental Protocols for Determining Physical
Properties

The following sections detail the methodologies for measuring the key physical properties of 1-
dodecene, based on standard testing procedures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8] Acommon and accurate method for determining the boiling point of volatile
organic liquids like 1-dodecene is through distillation.[8][9]

Methodology (Simple Distillation):[8]

o Apparatus Setup: A distillation flask is filled with a measured volume of 1-dodecene (a
minimum of 5 mL is recommended).[8] A thermometer is positioned in the neck of the flask
with the top of the bulb level with the side arm leading to the condenser.

» Heating: The flask is heated gently.

o Data Collection: The temperature is recorded when the first drop of distillate is collected. The
temperature is continuously monitored, and the highest steady temperature observed during
the distillation is recorded as the boiling point.[8]

o Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For substances
like 1-dodecene that are liquid at room temperature, this property is determined by cooling the
liquid until it solidifies.

Methodology (Cooling Curve):
e Sample Preparation: A small amount of liquid 1-dodecene is placed in a capillary tube.[10]

o Apparatus: The capillary tube is attached to a thermometer and placed in a cooling bath.[10]
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e Cooling and Observation: The bath is cooled slowly, and the temperature is recorded at
regular intervals.

e Melting Point Determination: The temperature at which the first crystals appear is noted. The
melting point range is the span between the temperature at which the first crystal appears
and the temperature at which the entire sample becomes solid.[10] For pure compounds,
this range is typically narrow.[10][11]

Determination of Density

Density is the mass of a substance per unit volume.[12] It is a fundamental physical property
used for material identification and quality control.[12]

Methodology (Graduated Cylinder and Balance):[13][14]

o Mass Measurement: The mass of a clean, dry graduated cylinder is determined using an
electronic balance.[13]

e Volume Measurement: A known volume of 1-dodecene is added to the graduated cylinder.
The volume is read from the bottom of the meniscus.

o Combined Mass Measurement: The mass of the graduated cylinder containing the 1-
dodecene is measured.

o Calculation: The mass of the 1-dodecene is calculated by subtracting the mass of the empty
graduated cylinder. The density is then calculated by dividing the mass of the liquid by its
volume.[15]

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.[16][17] For liquids like 1-dodecene,
kinematic viscosity is often determined.

Methodology (Capillary Viscometer):[18]

o Apparatus: A calibrated capillary viscometer is used.
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e Procedure: A specific volume of 1-dodecene is introduced into the viscometer, which is then
placed in a constant temperature bath.

e Measurement: The time it takes for the liquid to flow between two marked points on the
capillary under gravity is measured.[18]

 Calculation: The kinematic viscosity is calculated by multiplying the flow time by the
calibration constant of the viscometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.[19] It is a characteristic property that can be used to identify a substance and
assess its purity.[19]

Methodology (Abbe Refractometer):
o Apparatus: An Abbe refractometer is calibrated using a standard of known refractive index.

o Sample Application: A few drops of 1-dodecene are placed on the prism of the
refractometer.

e Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the intersection of the crosshairs. The refractive index is then
read from the scale.

o Temperature Control: The temperature of the prisms is controlled, as the refractive index is
temperature-dependent.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.[20]

Methodology (Pensky-Martens Closed Cup Tester):[20][21]

o Apparatus: A Pensky-Martens closed-cup apparatus is used.
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e Procedure: The sample cup is filled with 1-dodecene to the specified level. The cup is
heated at a slow, constant rate.

« Ignition Test: A small flame is periodically passed over the opening in the cup lid.

e Flash Point Determination: The flash point is the lowest temperature at which the vapors of
the liquid ignite with a brief flash.[20]

Determination of Autoignition Temperature

The autoignition temperature is the lowest temperature at which a substance will
spontaneously ignite in a normal atmosphere without an external ignition source.[22]

Methodology (ASTM E659):[23][24]

Apparatus: A uniformly heated flask is placed in a temperature-controlled furnace.

Procedure: A small, measured amount of 1-dodecene is injected into the heated flask.[24]

Observation: The flask is observed for ignition.

Autoignition Temperature Determination: The test is repeated at different flask temperatures
until the lowest temperature at which ignition occurs is determined.[23]

Mandatory Visualizations

The following diagram illustrates a typical quality control workflow for the production of 1-
dodecene, a key alpha-olefin.
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Quality Control Workflow for 1-Dodecene Production
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Caption: Quality Control Workflow for 1-Dodecene Production.
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This guide provides essential information on the physical properties of 1-dodecene and the
standard methods for their determination, offering a valuable resource for professionals in
scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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